Cas no 1804437-76-0 (Ethyl 6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate)

Ethyl 6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure features an iodo substituent at the 6-position, a methoxy group at the 3-position, and a trifluoromethoxy group at the 2-position, offering multiple reactive sites for further functionalization. The ethyl acetate moiety enhances solubility and facilitates downstream modifications. This compound is particularly valuable as an intermediate in cross-coupling reactions, such as Suzuki or Sonogashira couplings, due to the reactivity of the iodine substituent. Its trifluoromethoxy group contributes to improved metabolic stability and lipophilicity, making it relevant for bioactive molecule development. The compound is typically handled under inert conditions to preserve its stability.
Ethyl 6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate structure
1804437-76-0 structure
Product Name:Ethyl 6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate
CAS No:1804437-76-0
MF:C11H11F3INO4
MW:405.109026193619
CID:4814251
Update Time:2025-06-09

Ethyl 6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate
    • Inchi: 1S/C11H11F3INO4/c1-3-19-8(17)5-6-4-7(15)16-10(9(6)18-2)20-11(12,13)14/h4H,3,5H2,1-2H3
    • InChI Key: KWQCDBLLZCFRAG-UHFFFAOYSA-N
    • SMILES: IC1=CC(=C(C(=N1)OC(F)(F)F)OC)CC(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 329
  • XLogP3: 3.2
  • Topological Polar Surface Area: 57.6

Ethyl 6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029091369-1g
Ethyl 6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate
1804437-76-0 97%
1g
$1,549.60 2022-04-02

Ethyl 6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate Related Literature

Additional information on Ethyl 6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate

Ethyl 6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804437-76-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate, identified by its CAS number 1804437-76-0, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting complex biological pathways. Its unique structural features, including the presence of multiple functional groups such as iodine, methoxy, and trifluoromethoxy substituents, make it a versatile building block for medicinal chemists.

The significance of this compound lies in its ability to undergo a variety of chemical transformations, which are essential for the development of novel therapeutic agents. For instance, the iodine atom at the 6-position allows for palladium-catalyzed cross-coupling reactions, a cornerstone of modern drug discovery. These reactions enable the introduction of diverse aryl or heteroaryl groups, expanding the structural diversity of potential drug candidates. Additionally, the methoxy and trifluoromethoxy groups contribute to the compound's lipophilicity and metabolic stability, key factors in optimizing pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases and other enzymes involved in cancer and inflammatory diseases. Ethyl 6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate has been utilized in several synthetic strategies aimed at creating potent and selective kinase inhibitors. For example, studies have demonstrated its utility in constructing pyridine-based scaffolds that mimic natural substrates of target enzymes. By leveraging its reactive sites, researchers have been able to design molecules with improved binding affinities and reduced off-target effects.

The trifluoromethoxy group, in particular, has emerged as a critical moiety in drug design due to its ability to modulate both pharmacokinetic and pharmacodynamic properties. This group enhances binding interactions by increasing lipophilicity while also contributing to metabolic stability. Recent advances in computational chemistry have further highlighted the role of trifluoromethoxy-substituted pyridines in enhancing drug-like properties. Molecular modeling studies suggest that these groups can improve binding to protein targets by inducing favorable hydrophobic interactions and dipole moments.

Moreover, Ethyl 6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate has found applications beyond kinase inhibition. It has been employed in the synthesis of antiviral and antibacterial agents, where its structural framework provides a scaffold for further functionalization. The iodine atom, for instance, can be readily displaced by various nucleophiles, allowing for the introduction of diverse substituents that can fine-tune biological activity. This flexibility makes it an invaluable reagent in combinatorial chemistry libraries designed for high-throughput screening.

The compound's synthesis involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps often include halogenation reactions to introduce the iodine atom at the 6-position, followed by nucleophilic substitution or metal-catalyzed coupling reactions to introduce other functional groups. The use of palladium catalysts in cross-coupling reactions has been particularly effective in constructing complex pyridine derivatives with high regioselectivity and yield.

In conclusion, Ethyl 6-iodo-3-methoxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1804437-76-0) is a pivotal intermediate in pharmaceutical synthesis, offering a versatile platform for developing novel bioactive molecules. Its unique structural features and reactivity make it indispensable for medicinal chemists seeking to design next-generation therapeutics targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.